3-Chloro-4-((1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyridine

• IUPAC Name: 3-chloro-4-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-3-yl]oxypyridine
• InChI: InChI=1S/C18H21ClN2O4S/c1-13-5-6-17(24-2)18(10-13)26(22,23)21-9-3-4-14(12-21)25-16-7-8-20-11-15(16)19/h5-8,10-11,14H,3-4,9,12H2,1-2H3
• InChI Key: UJIVEHBFJQIMBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCC(C2)OC3=C(C=NC=C3)Cl
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

3-Chloro-4-((1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyridine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have a variety of biochemical and physiological effects, making it an important tool for researchers in a range of fields. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

One significant area of research involving compounds similar to 3-Chloro-4-((1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyridine includes the synthesis of new heterocycles based on sulfonyl derivatives and their potential antimicrobial activities. For instance, a study reported the treatment of amino pyrazole with sulfonyl chloride, leading to various derivatives with potential antimicrobial properties (El‐Emary, Al-muaikel, & Moustafa, 2002).

Insecticidal Applications

Another research direction involves the development of pyridine derivatives as insecticides. A study synthesized pyridine derivatives and tested their insecticidal activity against the cowpea aphid, showing that some compounds exhibit significant aphidicidal activities, potentially offering a new class of insecticides (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Development of Synthetic Bacteriochlorins

Research into synthetic bacteriochlorins incorporating spiro-piperidine units has shown potential in tailoring the polarity and spectral properties of near-infrared absorbers, useful for photodynamic therapy and other applications. These compounds have been engineered to improve their solubility and photophysical properties, making them more effective for medical use (Reddy et al., 2013).

Synthesis of Piperidines and Pyrrolizidines

The development of new synthetic routes to piperidines, pyrrolizidines, indolizidines, and quinolizidines based on cyclization of acetylenic sulfones with beta and gamma-chloroamines has been explored. This research offers new pathways for the synthesis of complex nitrogen-containing heterocycles, which are valuable in medicinal chemistry and drug development (Back & Nakajima, 2000).

Development of Modified Aza Heterocycles

Modified aza heterocycles have been synthesized from oxadiazoles reacted with piperidine, pyrrolidine, and morpholine, leading to derivatives with potential applications in pharmaceuticals and agrochemicals. Such research underscores the versatility of pyridine derivatives in synthesizing new compounds with varied biological activities (Tyrkov, 2006).